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Compound of Interest

Compound Name: Cesium fluoroaluminate
CAS No.: 138577-01-2
Cat. No.: B136709
Get Quote
. J

This technical guide provides a comprehensive overview of the cesium fluoride-aluminum
fluoride (CsF-AlF3) binary system, a material combination of significant interest in the field of
brazing fluxes for aluminum alloys. The information presented is targeted towards researchers,
scientists, and professionals in materials science and drug development, offering detailed data,
experimental protocols, and a visual representation of the phase equilibria.

Core Data Presentation: Invariant Points and Phase
Transitions

The phase relationships in the CsF-AlFs system have been elucidated through experimental
investigations, revealing a complex system with multiple intermediate compounds and invariant
reactions. The key quantitative data, including congruent and incongruent melting points,
eutectic compositions, and solid-state transformations, are summarized in the table below for
ease of reference and comparison.
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Temperature Composition Phases
Feature Type
(°C) (mol% AIFs) Involved
] ) Congruent
Melting Point 790 25.0 L < CssAlFe
(Cs3AlFs)
Eutectic Point ] L o CsF+
Eutectic 654 10.0
(Ey) CssAlFe
Eutectic Point ] L < CssAlFs +
Eutectic 471 42.0
(E2) CsAlF4
Peritectic Point o L + CsF-2AlFs3 <
Peritectic 508 ~55.0
(P1) CsAlF4
Peritectic Point o L + CsF-3AlF3
Peritectic 653 ~70.0
(P2) CsF-2AlFs
. Solid State Eutectic Solid -
Decomposition 443 50.0
(CsAlFa) CsAlF4
Polymorphic Solid State 0-CsAlFa < (-
N 422 50.0
Transition (CsAlFa) CsAlF4

Note: The exact compositions for the peritectic points are estimated from the phase diagram
topology.

Experimental Protocols

The determination of the CsF-AlFs phase diagram relies on established thermal analysis and
structural characterization techniques. The following is a detailed methodology based on the
cited experimental work.[1]

1. Sample Preparation:

o Starting Materials: High-purity anhydrous cesium fluoride (CsF) and aluminum fluoride (AIFs)
are used as the starting components.

e Mixing: A series of samples with varying compositions across the entire CsF-AlFs range are
prepared by accurately weighing and mixing the component fluorides in a controlled

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/244371390_Investigation_of_the_ternary_system_AlF3-KF-CsF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

atmosphere (e.g., a glovebox filled with argon) to prevent hydration.

Homogenization: The mixtures are thoroughly ground to ensure homogeneity and then
transferred to sealed crucibles, typically made of an inert material such as platinum or
graphite, to prevent reaction with the container at high temperatures.

. Differential Thermal Analysis (DTA):

Apparatus: A high-temperature differential thermal analyzer is employed to detect thermal
events such as melting, solidification, and solid-state transitions.

Procedure: A small amount of the prepared sample (typically 10-30 mg) is placed in the
sample crucible, with an empty crucible serving as the reference. The samples are heated
and cooled at a controlled rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., argon).

Data Acquisition: The temperature difference between the sample and the reference is
recorded as a function of the sample temperature. The onset temperatures of endothermic
(heating) and exothermic (cooling) peaks are used to determine the transition temperatures
(liquidus, solidus, eutectic, and peritectic).

. X-ray Diffraction (XRD) with Quenching Technique:

Purpose: XRD is used to identify the crystalline phases present at different temperatures and
compositions. The quenching technique is employed to preserve the high-temperature phase
structures at room temperature for analysis.

Procedure:

o Samples of specific compositions are heated to a temperature within a particular phase
field and held for a sufficient time to reach equilibrium.

o The samples are then rapidly cooled (quenched) to room temperature, for example, by
dropping the sealed crucible into liquid nitrogen or cold water.

o The quenched samples are ground into a fine powder.

Analysis: The powdered samples are analyzed using an X-ray diffractometer. The resulting
diffraction patterns are compared with standard diffraction data to identify the crystalline
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phases present, thereby confirming the phase boundaries and the composition of the
intermediate compounds.[1]

Visualization of the CsF-AlFs Phase Diagram

The logical relationships between the different phases as a function of temperature and
composition can be represented graphically. The following DOT script generates a simplified

schematic of the CsF-AlFs phase diagram, highlighting the key compounds and invariant
points.
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Composition (mol% AIF3)
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Schematic Phase Diagram of the CsF-AIF3 System

Click to download full resolution via product page

A schematic representation of the CsF-AlFs phase diagram.
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Diagram Interpretation: This diagram illustrates the stable phases in the CsF-AlFs system at
different temperatures and compositions. The key features are:

L: Represents the liquid phase.

e CM (Congruent Melting): The compound CssAlFs melts at a constant temperature of 790°C
without changing composition.

» Ei1 and E: (Eutectic Points): At these points, a single liquid phase transforms into two solid
phases upon cooling. Eutectic Ez at 471°C represents the lowest melting point in the system,
which is critical for brazing applications.[1]

e P1 and P2 (Peritectic Points): These represent reactions where a liquid and a solid phase
react upon cooling to form a different solid phase.[1]

e Solid Phase Fields: Areas below the solidus lines represent regions where only solid phases
exist. The diagram shows the formation of several intermediate compounds: CssAlFs,
CsAlF4, CsF-2AlFs, and CsF-3AlFs.[1]

This technical guide provides a foundational understanding of the CsF-AlFs phase diagram,
crucial for the development and optimization of materials and processes that utilize this fluoride
system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to the CsF-AlFs System
Phase Diagram]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136709/docs#an-in-depth-technical-guide-to-the-csf-
alf-system-phase-diagram]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/244371390_Investigation_of_the_ternary_system_AlF3-KF-CsF
https://www.researchgate.net/publication/244371390_Investigation_of_the_ternary_system_AlF3-KF-CsF
https://www.researchgate.net/publication/244371390_Investigation_of_the_ternary_system_AlF3-KF-CsF
https://www.benchchem.com/product/b136709?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/244371390_Investigation_of_the_ternary_system_AlF3-KF-CsF
https://www.benchchem.com/product/b136709/docs#an-in-depth-technical-guide-to-the-csf-alf-system-phase-diagram
https://www.benchchem.com/product/b136709/docs#an-in-depth-technical-guide-to-the-csf-alf-system-phase-diagram
https://www.benchchem.com/product/b136709/docs#an-in-depth-technical-guide-to-the-csf-alf-system-phase-diagram
https://www.benchchem.com/product/b136709/docs#an-in-depth-technical-guide-to-the-csf-alf-system-phase-diagram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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